Cas no 1805379-07-0 (2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine
• CAS No: 1805379-07-0
• MF: C₆H₃ClF₂INO
• MW: 305.448399782181
• CID: 4869744
• Update Time: 2025-06-08

2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3ClF2INO/c7-4-3(10)1-2(5(8)9)6(12)11-4/h1,5H,(H,11,12)
• InChI Key： QONKCMLRBWZATP-UHFFFAOYSA-N
• SMILES： IC1=C(NC(C(C(F)F)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine

Recent Advances in the Study of 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS: 1805379-07-0)

The compound 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS: 1805379-07-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its halogen-rich structure makes it an attractive candidate for further functionalization, enabling the development of diverse pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in forming stable complexes with various biological targets, particularly enzymes involved in inflammatory pathways.

In terms of synthetic methodology, researchers have developed more efficient routes for producing 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine with improved yields and purity. A recent breakthrough involves a one-pot synthesis approach that reduces the number of purification steps while maintaining high selectivity. This advancement, reported in Organic Process Research & Development, has significant implications for scaling up production while maintaining cost-effectiveness.

The biological evaluation of derivatives containing the 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine scaffold has revealed promising activity against several disease targets. Particularly noteworthy is its potential in developing new antimicrobial agents, with recent in vitro studies showing potent activity against drug-resistant bacterial strains. The presence of both halogen and hydroxyl groups in the molecule appears to contribute to its ability to disrupt bacterial cell wall synthesis.

From a drug metabolism perspective, pharmacokinetic studies of compounds incorporating this pyridine derivative have shown favorable absorption and distribution profiles. The difluoromethyl group has been found to enhance metabolic stability, addressing a common challenge in drug development. However, researchers note that further optimization may be required to improve the compound's solubility characteristics for broader therapeutic applications.

Looking forward, the unique properties of 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine position it as a valuable building block in medicinal chemistry. Current research directions include exploring its use in targeted protein degradation strategies and as a component in PROTAC (Proteolysis Targeting Chimera) molecules. The compound's ability to serve as a versatile handle for further chemical modifications makes it particularly valuable in these emerging therapeutic approaches.

In conclusion, the ongoing research on 2-Chloro-5-(difluoromethyl)-6-hydroxy-3-iodopyridine (CAS: 1805379-07-0) demonstrates its significant potential in drug discovery and development. As synthetic methods continue to improve and biological evaluations expand, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.